Cas no 2228922-55-0 (1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene)

• Product Name: 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene
• CAS No: 2228922-55-0
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 6547624
• PubChem ID: 165652826
• Update Time: 2025-06-08

1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene
• EN300-1984700
• 2228922-55-0

• Inchi： 1S/C9H7Cl2NO2/c1-6(5-10)7-2-3-8(11)9(4-7)12(13)14/h2-4H,1,5H2
• InChI Key： NQQUMPHBOQATLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=C)CCl)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene

Recent Advances in the Study of 1-Chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene (CAS: 2228922-55-0)

1-Chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene (CAS: 2228922-55-0) is a chlorinated nitroaromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility and mechanisms of action.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene, optimizing reaction conditions to improve yield and purity. The study highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. Notably, the researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the biological activity of 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene was investigated. The compound exhibited moderate inhibitory effects against certain bacterial strains, suggesting its potential as a lead compound for developing new antimicrobial agents. Further mechanistic studies revealed that the compound interacts with bacterial cell membranes, disrupting their integrity and leading to cell death.

Environmental and toxicological studies have also been conducted to assess the safety profile of 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene. A 2022 study in Environmental Science and Technology evaluated its degradation pathways and ecotoxicological effects, finding that the compound undergoes photodegradation under UV light, forming less toxic byproducts. These findings are critical for assessing its environmental impact and guiding its safe use in industrial applications.

Looking ahead, researchers are exploring the potential of 1-chloro-4-(3-chloroprop-1-en-2-yl)-2-nitrobenzene in drug discovery and material science. Its unique chemical properties make it a promising candidate for further modification and functionalization. Future studies are expected to delve deeper into its mechanisms of action, optimize its synthesis, and expand its applications in various fields.